4-{5-Chloro-2-[(2-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione

• Molecular Formula: C24H19ClN2O3
• Molecular Weight: 418.9 g/mol
• IUPAC Name: (4E)-4-[[5-chloro-2-[(2-methylphenyl)methoxy]phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione
• InChI: InChI=1S/C24H19ClN2O3/c1-16-7-5-6-8-17(16)15-30-22-12-11-19(25)13-18(22)14-21-23(28)26-27(24(21)29)20-9-3-2-4-10-20/h2-14H,15H2,1H3,(H,26,28)/b21-14+
• InChI Key: XKMHTTVJXNITFH-KGENOOAVSA-N
• Isomeric SMILES: CC1=CC=CC=C1COC2=C(C=C(C=C2)Cl)/C=C/3\C(=O)NN(C3=O)C4=CC=CC=C4
• SMILES: CC1=CC=CC=C1COC2=C(C=C(C=C2)Cl)C=C3C(=O)NN(C3=O)C4=CC=CC=C4

Description

4-{5-Chloro-2-[(2-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione is a chemical compound that has been the subject of intense scientific research due to its potential applications in various fields. This compound has been found to have significant bioactive properties, making it a promising candidate for use in pharmaceuticals, biotechnology, and other areas of research.

Mechanism of Action

The mechanism of action of 4-{5-Chloro-2-[(2-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione is not fully understood. However, it is believed to work by inhibiting the production of certain enzymes that are involved in the inflammatory response. This results in a reduction in inflammation and pain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been found to have significant anti-inflammatory and analgesic properties, making it a potential candidate for use in the treatment of various diseases. It has also been found to have antioxidant properties, which could make it useful in the prevention of certain diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{5-Chloro-2-[(2-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione in lab experiments are its significant anti-inflammatory and analgesic properties, which make it a potential candidate for use in the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is its limited solubility, which can make it difficult to work with.

Future Directions

There are several future directions for research on 4-{5-Chloro-2-[(2-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione. One of the most promising areas of research is in the development of new drugs based on this compound. Another area of research is in the investigation of the compound's potential applications in the prevention of certain diseases. Additionally, further research is needed to fully understand the compound's mechanism of action and its potential side effects.

Synthesis Methods

The synthesis of 4-{5-Chloro-2-[(2-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione involves several steps. The starting materials for the synthesis are 5-chloro-2-[(2-methylbenzyl)oxy]benzaldehyde and 1-phenyl-3,5-pyrazolidinedione. These two compounds are combined in the presence of a catalyst and heated to a specific temperature to promote the reaction. The resulting product is then purified to obtain the final compound.

Scientific Research Applications

The scientific research on 4-{5-Chloro-2-[(2-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione has focused on its potential applications in various fields. One of the most promising areas of research is in the development of new drugs. This compound has been found to have significant anti-inflammatory and analgesic properties, making it a potential candidate for use in the treatment of various diseases.